2-(Phenylseleno)aniline

• Molecular Formula: C12H11NSe
• Molecular Weight: 248.19 g/mol
• IUPAC Name: 2-phenylselanylaniline
• InChI: InChI=1S/C12H11NSe/c13-11-8-4-5-9-12(11)14-10-6-2-1-3-7-10/h1-9H,13H2
• InChI Key: ZBJONYOPVQBINK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)[Se]C2=CC=CC=C2N

Description

2-(Phenylseleno)aniline is a useful research compound. Its molecular formula is C12H11NSe and its molecular weight is 248.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(Phenylseleno)aniline suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(Phenylseleno)aniline including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Using this protocol (see example 4 below), phenyl selenol was coupled with electron-rich aryl iodides in very good yields (Table 5). Sterically hindered iodides such as those with ortho-functionalities (entries 3, 5, 7 and 11), were coupled, as well as aryl iodides containing heteroatoms (entry 8 and 10). When o-iodoaniline was used as the aryl halide, in addition to the desired selenide, products were observed arising from the self-coupling of o-iodoaniline. This problem also persisted with K3PO4. However, when K2CO3 was used as the base, 1-amino-2-phenylselanyl-benzene was isolated in 60% yield (entry 12). With electron-poor aryl iodides, in addition to the desired diaryl selenides, diaryl diselenides were observed if NaOt-Bu or K3PO4 was used. In addition, with NaOt-Bu, transesterifcation products were observed when aryl halides with ester groups were used. Such complications can be avoided if K2CO3 is used instead of NaOt-Bu or K3PO4. Using this modified protocol a variety of diaryl selenides were obtained from electron-poor aryl halides (Table 6). The protocol tolerates even base sensitive groups such as esters and ketones (entries 3, 4, and 6).